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Compound of Interest

Compound Name: STING agonist-7

Cat. No.: B12409850 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Disposal Information

This document provides comprehensive guidance on the proper disposal of STING (Stimulator

of Interferon Genes) agonist-7 (CAS No. 2767442-46-4), a non-nucleotide agonist used in

immunological research. Adherence to these procedures is critical for maintaining laboratory

safety and ensuring environmental compliance.

According to its Safety Data Sheet (SDS), STING agonist-7 is not classified as a hazardous

substance or mixture. However, as with any laboratory chemical, appropriate handling and

disposal practices are essential.

Key Safety and Disposal Information
The following table summarizes the essential safety information for STING agonist-7.
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Parameter Information Source

GHS Hazard Classification
Not a hazardous substance or

mixture
[1]

CAS Number 2767442-46-4 [1]

Molecular Formula C17H12N4O4 [1]

Molecular Weight 336.30 g/mol [1]

First Aid: Eye Contact

Flush eyes immediately with

large amounts of water,

removing contact lenses if

present. Seek medical

attention.

[1]

First Aid: Skin Contact

Rinse skin thoroughly with

plenty of water. Remove

contaminated clothing.

First Aid: Inhalation

Move to fresh air. If breathing

is difficult, provide respiratory

support.

Fire Extinguishing Media

Use water spray, dry chemical,

foam, or carbon dioxide

extinguishers.

Experimental Protocols
Personal Protective Equipment (PPE)
When handling STING agonist-7, all personnel must wear the following personal protective

equipment to minimize exposure:

Eye Protection: Safety goggles with side-shields are required.

Hand Protection: Wear suitable protective gloves.

Skin and Body Protection: An impervious lab coat or clothing is necessary.
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Respiratory Protection: Use a suitable respirator, especially in areas with inadequate

ventilation or when handling the powdered form.

Spill Response Protocol
In the event of a spill, follow these steps to ensure safe cleanup:

Ensure Area is Ventilated: If a powder has been spilled, avoid creating dust.

Wear Appropriate PPE: Before cleaning, ensure you are wearing the full personal protective

equipment listed above.

Contain the Spill: For liquid spills, use an inert absorbent material (such as vermiculite, sand,

or earth) to contain the substance.

Clean the Spill: Carefully sweep or scoop up the spilled material and place it into a

designated, labeled waste container.

Decontaminate the Area: Clean the spill area with a suitable detergent and water.

Dispose of Waste: Dispose of the contaminated absorbent material and cleaning supplies as

chemical waste in accordance with institutional and local regulations.

Step-by-Step Disposal Protocol
While STING agonist-7 is not classified as hazardous, it should be disposed of as chemical

waste. Do not dispose of this compound down the drain or in regular trash.

Waste Collection:

Unused Solid Material: Collect any unused or waste STING agonist-7 in a clearly labeled,

sealed container designated for chemical waste.

Contaminated Materials: Any items contaminated with STING agonist-7, such as pipette

tips, gloves, and weighing papers, should also be placed in the designated chemical waste

container.
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Labeling: Ensure the waste container is accurately labeled with the chemical name ("STING
agonist-7"), CAS number (2767442-46-4), and any other information required by your

institution.

Storage: Store the sealed waste container in a designated, secure area for chemical waste

pickup, away from incompatible materials.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for pickup and proper disposal according to local, state, and federal regulations.

Visualized Workflows and Pathways
STING Signaling Pathway
The diagram below illustrates the canonical STING signaling pathway, which is activated by

agonists like STING agonist-7. This pathway is a key component of the innate immune

system.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12409850?utm_src=pdf-body
https://www.benchchem.com/product/b12409850?utm_src=pdf-body
https://www.benchchem.com/product/b12409850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12409850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Canonical STING Signaling Pathway
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Caption: Canonical STING Signaling Pathway Activation.
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Disposal Workflow for STING Agonist-7
This workflow provides a logical sequence of steps for the safe disposal of STING agonist-7.

STING Agonist-7 Disposal Workflow

Start: Unused or
Contaminated STING Agonist-7

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste
in a Designated Container

Step 3: Securely Seal and Label
Container with Chemical Name & CAS#

Step 4: Store in Designated
Chemical Waste Area

Step 5: Contact Institutional EHS
for Waste Pickup

End: Professional Disposal
(Follows Local/Federal Regulations)
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Caption: Step-by-step disposal workflow for STING agonist-7.
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Disclaimer: This document provides guidance based on available Safety Data Sheets. Always

consult the full, most recent SDS from your supplier and contact your institution's

Environmental Health and Safety department for specific disposal protocols and to ensure

compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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